Cas no 1152936-66-7 (4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide)

• Product Name: 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide
• CAS No: 1152936-66-7
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• MDL: MFCD11135327
• CID: 5242286
• PubChem ID: 28410101
• Update Time: 2026-03-08

4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide
• Benzenecarboximidamide, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide

• MDL： MFCD11135327
• Inchi： 1S/C12H14N4/c1-8-7-9(2)16(15-8)11-5-3-10(4-6-11)12(13)14/h3-7H,1-2H3,(H3,13,14)
• InChI Key： RDZXZQIDVMWLKR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C(=N)N)=CC=2)C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.7
• Topological Polar Surface Area: 67.7

Additional information on 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide

Recent Advances in the Study of 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide (CAS: 1152936-66-7)

The compound 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide (CAS: 1152936-66-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its pyrazole and benzimidamide functional groups, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammatory and oncogenic processes. Recent studies have highlighted its utility as a scaffold for the development of novel small-molecule inhibitors targeting key enzymes and receptors.

One of the most notable findings in recent literature is the compound's interaction with protein kinases, specifically those implicated in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study utilized molecular docking and in vitro assays to elucidate the binding mechanisms, revealing a high affinity for the ATP-binding sites of CDK2 and CDK6. These findings suggest potential applications in targeted cancer therapies, particularly for malignancies characterized by dysregulated cell cycle progression.

In addition to its anticancer properties, recent research has explored the anti-inflammatory potential of this compound. A 2024 preprint article in BioRxiv reported that 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study attributed this effect to the compound's ability to inhibit the NF-κB signaling pathway, a central mediator of inflammatory responses. These results position the molecule as a promising candidate for the development of new anti-inflammatory agents, potentially offering advantages over existing therapeutics in terms of specificity and side effect profiles.

Further investigations into the pharmacokinetic properties of 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide have also been conducted. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) evaluated the compound's bioavailability, metabolic stability, and tissue distribution in rodent models. The results indicated favorable oral bioavailability and moderate metabolic stability, with primary metabolism occurring via hepatic glucuronidation. These findings are critical for guiding future formulation strategies and optimizing dosing regimens in preclinical and clinical settings.

Despite these promising developments, challenges remain in the clinical translation of 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide. Issues such as off-target effects and potential toxicity at higher doses require further investigation. Ongoing research aims to address these limitations through structural optimization and the development of prodrug strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials, particularly for oncology and inflammatory diseases.

In conclusion, 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-carboximidamide (CAS: 1152936-66-7) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Recent studies have elucidated its mechanisms of action, pharmacokinetic properties, and therapeutic applications, paving the way for future innovations in targeted therapies. Continued research and development efforts will be essential to fully realize its clinical potential and address existing challenges.